Cas no 117868-95-8 (4-Nitrobenzoic-2,6-d2 Acid)
4-Nitrobenzoic-2,6-d2 Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic-2,6-d2 acid,4-nitro- (9CI)
- 4-NITROBENZOIC-2,6-D2 ACID
- 4-Nitrobenzoic--d2 Acid
- 117868-95-8
- 2,6-Dideuterio-4-nitrobenzoic acid
- D99113
- HY-Y0607S1
- CS-0590251
- 4-Nitrobenzoic acid-d2
- 4-Nitrobenzoic-2,6-d2 Acid
-
- Inchi: 1S/C7H5NO4/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4H,(H,9,10)/i1D,2D
- InChI Key: OTLNPYWUJOZPPA-QDNHWIQGSA-N
- SMILES: OC(C1C([2H])=CC(=CC=1[2H])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 171.04693
- Monoisotopic Mass: 169.03441113g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 80.44
4-Nitrobenzoic-2,6-d2 Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N493551-1mg |
4-Nitrobenzoic-2,6-d2 Acid |
117868-95-8 | 1mg |
$ 64.00 | 2023-09-06 | ||
| TRC | N493551-2mg |
4-Nitrobenzoic-2,6-d2 Acid |
117868-95-8 | 2mg |
$81.00 | 2023-05-17 | ||
| TRC | N493551-10mg |
4-Nitrobenzoic-2,6-d2 Acid |
117868-95-8 | 10mg |
$ 144.00 | 2023-09-06 |
4-Nitrobenzoic-2,6-d2 Acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 4-Nitrobenzoic-2,6-d2 Acid
4-Nitrobenzoic-2,6-d2 Acid (CAS No. 117868-95-8): A Comprehensive Guide to Its Properties and Applications
4-Nitrobenzoic-2,6-d2 Acid (CAS No. 117868-95-8) is a deuterated derivative of 4-nitrobenzoic acid, a compound widely used in chemical research and industrial applications. The incorporation of deuterium atoms at the 2,6-positions of the benzene ring enhances its utility in spectroscopic studies and isotopic labeling experiments. This article explores the chemical properties, synthesis methods, and applications of 4-Nitrobenzoic-2,6-d2 Acid, while also addressing common questions and trends in the field.
The molecular formula of 4-Nitrobenzoic-2,6-d2 Acid is C7H3D2NO4, with a molecular weight of 169.12 g/mol. The presence of deuterium atoms makes this compound particularly valuable in nuclear magnetic resonance (NMR) spectroscopy, where it serves as a stable isotopic tracer. Researchers often use deuterated compounds like this to study reaction mechanisms, molecular dynamics, and metabolic pathways without interference from proton signals.
One of the most frequently asked questions about 4-Nitrobenzoic-2,6-d2 Acid is its role in pharmaceutical research. Deuterated compounds are gaining attention in drug development due to their potential to improve pharmacokinetic properties. For instance, deuterium substitution can slow down metabolic degradation, leading to longer drug half-lives. This has sparked interest in deuterated APIs (active pharmaceutical ingredients), making 4-Nitrobenzoic-2,6-d2 Acid a valuable intermediate in this emerging field.
In addition to pharmaceutical applications, 4-Nitrobenzoic-2,6-d2 Acid is used in material science and analytical chemistry. Its nitro and carboxyl functional groups make it a versatile building block for synthesizing more complex molecules. For example, it can be employed in the preparation of liquid crystals, polymers, and dyes. The deuterium labeling also allows for precise tracking in environmental and biological studies, addressing growing concerns about chemical persistence and bioaccumulation.
The synthesis of 4-Nitrobenzoic-2,6-d2 Acid typically involves the nitration of benzoic-2,6-d2 acid using a mixture of nitric and sulfuric acids. This process must be carefully controlled to ensure high isotopic purity and yield. Recent advancements in deuterium labeling techniques have improved the efficiency of such syntheses, making deuterated compounds more accessible for research and industrial use.
From an SEO perspective, users often search for terms like "deuterated 4-nitrobenzoic acid uses", "CAS 117868-95-8 applications", and "benefits of deuterium in chemistry". These queries reflect the growing interest in isotopic labeling and its impact on modern science. By addressing these topics, this article aims to provide a valuable resource for chemists, researchers, and industry professionals.
Another trending topic is the role of deuterated compounds in green chemistry. As industries strive to reduce their environmental footprint, the use of stable isotopes like deuterium offers a way to minimize waste and improve reaction efficiency. 4-Nitrobenzoic-2,6-d2 Acid exemplifies this trend, as its applications often lead to cleaner and more sustainable processes.
In conclusion, 4-Nitrobenzoic-2,6-d2 Acid (CAS No. 117868-95-8) is a multifaceted compound with significant applications in pharmaceuticals, material science, and analytical chemistry. Its unique properties, driven by deuterium incorporation, make it indispensable for advanced research. As the demand for deuterated chemicals continues to rise, understanding the capabilities of this compound will remain crucial for innovation in multiple scientific disciplines.
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